4,5-dichloro-N-1H-indazol-6-yl-2-methylbenzenesulfonamide
Description
"4,5-dichloro-N-1H-indazol-6-yl-2-methylbenzenesulfonamide" is a compound of interest in various fields of chemistry and pharmacology due to its unique structural features and potential biological activities. This compound belongs to a class of chemicals known for their sulfonyl and indazole components, which often exhibit significant biological and chemical properties.
Synthesis Analysis
The synthesis of such compounds typically involves multiple steps, including the formation of the indazole ring, introduction of the sulfonyl group, and subsequent chlorination. Techniques may vary, but common methods include nucleophilic substitution reactions and condensation processes under controlled conditions to achieve the desired structural specificity (Sławiński et al., 2012).
Molecular Structure Analysis
The molecular structure of "4,5-dichloro-N-1H-indazol-6-yl-2-methylbenzenesulfonamide" is characterized by its distinct indazole backbone, sulfonyl moiety, and chloro substituents. X-ray crystallography and NMR spectroscopy are commonly used techniques to elucidate such structures, providing insights into the compound's conformation, electronic distribution, and intermolecular interactions (Chicha et al., 2013).
Future Directions
The future directions for “4,5-dichloro-N-1H-indazol-6-yl-2-methylbenzenesulfonamide” and similar compounds could involve further exploration of their medicinal properties for the treatment of various pathological conditions . Additionally, the development of more efficient and environmentally friendly synthetic methods could also be a focus .
properties
IUPAC Name |
4,5-dichloro-N-(1H-indazol-6-yl)-2-methylbenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11Cl2N3O2S/c1-8-4-11(15)12(16)6-14(8)22(20,21)19-10-3-2-9-7-17-18-13(9)5-10/h2-7,19H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UTCZWSVUOMLFDV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1S(=O)(=O)NC2=CC3=C(C=C2)C=NN3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11Cl2N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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